4-bromo-N-tricyclo[4.3.1.1~3,8~]undec-3-ylbenzamide

• IUPAC Name: 4-bromo-N-(3-tricyclo[4.3.1.13,8]undecanyl)benzamide
• InChI: InChI=1S/C18H22BrNO/c19-16-3-1-15(2-4-16)17(21)20-18-6-5-12-7-13(10-18)9-14(8-12)11-18/h1-4,12-14H,5-11H2,(H,20,21)
• InChI Key: LGBDRUBMCJLSRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC3CC1CC(C3)C2)NC(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C18H22BrNO
• Molecular Weight: 348.3 g/mol

Description

4-bromo-N-tricyclo[4.3.1.1~3,8~]undec-3-ylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the benzamide family and is widely used in the synthesis of novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-bromo-N-tricyclo[4.3.1.1~3,8~]undec-3-ylbenzamide is not well understood. However, it is believed to act as a modulator of various biological pathways, including the immune system and the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. These effects include the modulation of various biological pathways, including the immune system and the central nervous system.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-bromo-N-tricyclo[4.3.1.1~3,8~]undec-3-ylbenzamide in lab experiments is its ability to modulate various biological pathways. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-bromo-N-tricyclo[4.3.1.1~3,8~]undec-3-ylbenzamide. One potential direction is the synthesis of novel compounds with potential therapeutic applications. Another potential direction is the study of the mechanism of action of this compound, which may provide insights into its potential applications in various fields of scientific research. Additionally, the potential toxicity of this compound may be further studied to determine its safety for use in various experiments.

Synthesis Methods

The synthesis of 4-bromo-N-tricyclo[4.3.1.1~3,8~]undec-3-ylbenzamide involves the reaction of tricyclo[4.3.1.1~3,8~]undec-3-ene with 4-bromobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then converted to the final product through a series of steps.

Scientific Research Applications

4-bromo-N-tricyclo[4.3.1.1~3,8~]undec-3-ylbenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it is used in the synthesis of novel compounds with potential therapeutic applications.